Cas no 72133-32-5 (5-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylic Acid)

• Product Name: 5-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylic Acid
• CAS No: 72133-32-5
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 1752664
• PubChem ID: 3055225
• Update Time: 2025-04-21

5-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylic Acid
• 72133-32-5
• LPJWNGXRBZGPSI-UHFFFAOYSA-N
• Picolinic acid, 5-(alpha,alpha,alpha-trifluoro-m-tolyloxy)-
• 5-(3-(Trifluoromethyl)phenoxy)picolinic acid
• A1-56624
• DTXSID40222446
• SCHEMBL11412080
• AKOS017548003
• 5-(alpha,alpha,alpha-Trifluoro-m-tolyloxy)picolinic acid
• ND186P5

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)8-2-1-3-9(6-8)20-10-4-5-11(12(18)19)17-7-10/h1-7H,(H,18,19)
• InChI Key： LPJWNGXRBZGPSI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=NC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 283.04564
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42